Cas no 2348310-45-0 (Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester
- EN300-7244363
- tert-butyl N-[(3S)-3-cyclopropyl-3-hydroxypropyl]carbamate
- 2348310-45-0
-
- Inchi: 1S/C11H21NO3/c1-11(2,3)15-10(14)12-7-6-9(13)8-4-5-8/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t9-/m0/s1
- InChI Key: SXQOSAHWFZMXKK-VIFPVBQESA-N
- SMILES: C(OC(C)(C)C)(=O)NCC[C@@H](C1CC1)O
Computed Properties
- Exact Mass: 215.15214353g/mol
- Monoisotopic Mass: 215.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.088±0.06 g/cm3(Predicted)
- Boiling Point: 344.7±25.0 °C(Predicted)
- pka: 12.71±0.46(Predicted)
Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7244363-0.05g |
tert-butyl N-[(3S)-3-cyclopropyl-3-hydroxypropyl]carbamate |
2348310-45-0 | 95.0% | 0.05g |
$1895.0 | 2025-03-12 | |
| Enamine | EN300-7244363-0.1g |
tert-butyl N-[(3S)-3-cyclopropyl-3-hydroxypropyl]carbamate |
2348310-45-0 | 95.0% | 0.1g |
$1986.0 | 2025-03-12 | |
| Enamine | EN300-7244363-0.25g |
tert-butyl N-[(3S)-3-cyclopropyl-3-hydroxypropyl]carbamate |
2348310-45-0 | 95.0% | 0.25g |
$2077.0 | 2025-03-12 | |
| Enamine | EN300-7244363-0.5g |
tert-butyl N-[(3S)-3-cyclopropyl-3-hydroxypropyl]carbamate |
2348310-45-0 | 95.0% | 0.5g |
$2167.0 | 2025-03-12 | |
| Enamine | EN300-7244363-1.0g |
tert-butyl N-[(3S)-3-cyclopropyl-3-hydroxypropyl]carbamate |
2348310-45-0 | 95.0% | 1.0g |
$2257.0 | 2025-03-12 | |
| Enamine | EN300-7244363-2.5g |
tert-butyl N-[(3S)-3-cyclopropyl-3-hydroxypropyl]carbamate |
2348310-45-0 | 95.0% | 2.5g |
$4424.0 | 2025-03-12 | |
| Enamine | EN300-7244363-5.0g |
tert-butyl N-[(3S)-3-cyclopropyl-3-hydroxypropyl]carbamate |
2348310-45-0 | 95.0% | 5.0g |
$6545.0 | 2025-03-12 | |
| Enamine | EN300-7244363-10.0g |
tert-butyl N-[(3S)-3-cyclopropyl-3-hydroxypropyl]carbamate |
2348310-45-0 | 95.0% | 10.0g |
$9704.0 | 2025-03-12 |
Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester
Recent Advances in the Study of Carbamic Acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl Ester (CAS: 2348310-45-0)
Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester (CAS: 2348310-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and hydroxypropyl functional groups, is being investigated for its potential applications in drug development, particularly as an intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in modulating enzymatic activity and its utility in the design of novel therapeutics.
One of the key areas of research involves the compound's potential as a building block for protease inhibitors. Proteases play a critical role in various pathological conditions, including viral infections and cancer. The structural features of Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester make it a promising candidate for the development of inhibitors that can selectively target these enzymes. Recent in vitro studies have demonstrated its ability to bind to the active sites of certain proteases, thereby inhibiting their activity.
Another significant development is the exploration of this compound in the context of chiral synthesis. The (3S) configuration of the cyclopropyl-3-hydroxypropyl moiety provides a stereochemical advantage in the synthesis of enantiomerically pure pharmaceuticals. Researchers have successfully utilized this compound in asymmetric synthesis protocols, achieving high yields and enantioselectivity. This advancement is particularly relevant for the production of drugs with stringent stereochemical requirements.
Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester. Preliminary results indicate that the compound exhibits favorable absorption and distribution profiles, with minimal metabolic degradation. These findings suggest its potential as a viable candidate for further preclinical development.
In addition to its therapeutic applications, recent research has highlighted the compound's utility in chemical biology tools. Its ability to act as a protecting group for amines has been leveraged in the synthesis of complex biomolecules. This application is particularly valuable in peptide chemistry, where selective protection and deprotection strategies are essential for successful synthesis.
Despite these promising developments, challenges remain in the large-scale production and optimization of Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester. Current synthetic routes often involve multi-step processes with moderate yields. Researchers are actively exploring more efficient and scalable methods to address these limitations. Recent advances in catalysis and green chemistry have shown potential in streamlining the synthesis of this compound.
In conclusion, Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester (CAS: 2348310-45-0) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications span from drug development to chemical biology tools, with ongoing studies aimed at unlocking its full potential. Future research directions may include further optimization of its synthetic routes, expanded pharmacological evaluations, and exploration of its utility in additional therapeutic areas.
2348310-45-0 (Carbamic acid, N-[(3S)-3-cyclopropyl-3-hydroxypropyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)